Cas no 1254514-20-9 (6-Bromo-1-chloro-4-iodoisoquinoline)

6-Bromo-1-chloro-4-iodoisoquinoline structure
1254514-20-9 structure
Product Name:6-Bromo-1-chloro-4-iodoisoquinoline
CAS No:1254514-20-9
MF:C9H4BrClIN
MW:368.39623260498
MDL:MFCD18426484
CID:3160431
PubChem ID:129962400
Update Time:2025-04-21

6-Bromo-1-chloro-4-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1-chloro-4-iodoisoquinoline
    • SY346398
    • EN300-8163479
    • 100-650-6
    • CS-0262159
    • MFCD18426484
    • 1254514-20-9
    • MDL: MFCD18426484
    • Inchi: 1S/C9H4BrClIN/c10-5-1-2-6-7(3-5)8(12)4-13-9(6)11/h1-4H
    • InChI Key: ZOSCPBKYCVXMNA-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C2C=CC(=CC=21)Br)Cl

Computed Properties

  • Exact Mass: 366.82604Da
  • Monoisotopic Mass: 366.82604Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12.9Ų

6-Bromo-1-chloro-4-iodoisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8163479-1g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95%
1g
$480.0 2023-09-02
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EN300-8163479-5g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95%
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$1992.0 2023-09-02
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1254514-20-9 95%
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$3887.0 2023-09-02
Enamine
EN300-8163479-0.05g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95.0%
0.05g
$111.0 2025-03-21
Enamine
EN300-8163479-0.1g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95.0%
0.1g
$167.0 2025-03-21
Enamine
EN300-8163479-0.25g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95.0%
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$237.0 2025-03-21
Enamine
EN300-8163479-0.5g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95.0%
0.5g
$374.0 2025-03-21
Enamine
EN300-8163479-1.0g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95.0%
1.0g
$480.0 2025-03-21
Enamine
EN300-8163479-2.5g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95.0%
2.5g
$1008.0 2025-03-21
Enamine
EN300-8163479-5.0g
6-bromo-1-chloro-4-iodoisoquinoline
1254514-20-9 95.0%
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